Cas no 29274-19-9 (methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate)
Methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate is a versatile heterocyclic compound with a pyrazolopyrimidine core, functionalized with a chlorinated position and an ester group at the 5-position. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a fused bicyclic scaffold. The chlorine substituent enhances reactivity for further functionalization, while the methyl ester provides a handle for derivatization via hydrolysis or nucleophilic substitution. This compound is characterized by its high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it suitable for use in medicinal chemistry research and fine chemical production.
29274-19-9 structure
Product Name:methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate
CAS No:29274-19-9
MF:C8H6ClN3O2
MW:211.605140209198
MDL:MFCD20922387
CID:5465237
PubChem ID:59764217
Update Time:2025-05-28
methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate
- AT10469
- Z1486010920
- Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, 7-chloro-, methyl ester
- methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate
-
- MDL: MFCD20922387
- Inchi: 1S/C8H6ClN3O2/c1-14-8(13)5-4-6(9)12-7(11-5)2-3-10-12/h2-4H,1H3
- InChI Key: QGCGOFXLRDHWIJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)OC)=NC2=CC=NN21
Computed Properties
- Exact Mass: 211.0148541 g/mol
- Monoisotopic Mass: 211.0148541 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 56.5
- Molecular Weight: 211.60
methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8746371-0.05g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 0.05g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-8746371-0.1g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 0.1g |
$301.0 | 2025-03-21 | |
| Enamine | EN300-8746371-0.25g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 0.25g |
$431.0 | 2025-03-21 | |
| Enamine | EN300-8746371-0.5g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 0.5g |
$679.0 | 2025-03-21 | |
| Enamine | EN300-8746371-1.0g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 1.0g |
$871.0 | 2025-03-21 | |
| Enamine | EN300-8746371-2.5g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 2.5g |
$1707.0 | 2025-03-21 | |
| Enamine | EN300-8746371-5.0g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 5.0g |
$2525.0 | 2025-03-21 | |
| Enamine | EN300-8746371-10.0g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95.0% | 10.0g |
$3746.0 | 2025-03-21 | |
| Enamine | EN300-8746371-1g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95% | 1g |
$871.0 | 2023-09-01 | |
| Enamine | EN300-8746371-5g |
methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate |
29274-19-9 | 95% | 5g |
$2525.0 | 2023-09-01 |
methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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